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Get Quote
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For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds is paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of 17:0-
14:1 PC-d5, a deuterated phospholipid commonly used as an internal standard in lipidomics
research.[1][2] Adherence to these guidelines is crucial for minimizing risks and maintaining a
safe research environment.

Safety and Handling Precautions

Before beginning any disposal procedure, it is essential to consult the Safety Data Sheet (SDS)
for 17:0-14:1 PC-d5.[3] Personal protective equipment (PPE) should always be worn, including
chemical-resistant gloves, laboratory coats, and safety glasses. All handling of this compound
should occur in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or vapors.

Quantitative Data Summary

The following table summarizes the key quantitative information for 17:0-14:1 PC-d5, also
known as 1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine.
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Property Value

CAS Number 2342575-80-6
Molecular Formula C39H71D5NO8P
Molecular Weight 723.03 g/mol
Storage Temperature -20°C

Step-by-Step Disposal Protocol

The disposal of 17:0-14:1 PC-d5 must be conducted in accordance with all local, state, and
federal regulations for chemical waste.

Experimental Protocol: Chemical Waste Disposal

o Segregation of Waste: Isolate waste containing 17:0-14:1 PC-d5 from other laboratory waste
streams. This includes any unused product, contaminated consumables (e.g., pipette tips,
vials), and solutions.

e Containerization:

o Place solid waste, such as contaminated labware, into a clearly labeled, sealed, and
puncture-proof waste container designated for chemical waste.

o Collect liquid waste containing 17:0-14:1 PC-d5 in a compatible, leak-proof container.
Ensure the container is properly sealed and labeled with the full chemical name and any
associated hazards.

» Labeling: All waste containers must be clearly and accurately labeled with "Hazardous
Waste," the full chemical name "17:0-14:1 PC-d5," and any other components in the waste
mixture.

o Storage: Store the sealed and labeled waste containers in a designated, secure hazardous
waste accumulation area away from incompatible materials. The storage area should be
cool, dry, and well-ventilated.
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» Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to schedule a pickup for the hazardous waste. Do not attempt to dispose of this chemical
down the drain or in regular trash.

o Documentation: Maintain a log of all hazardous waste generated, including the chemical
name, quantity, and date of disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 17:0-14:1 PC-d5.
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Caption: Workflow for the safe disposal of 17:0-14:1 PC-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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